![molecular formula C8H16N2 B3092985 (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine CAS No. 1240360-64-8](/img/structure/B3092985.png)
(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine
Overview
Description
“(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” is a chemical compound with the molecular formula C8H16N2 . It has a molecular weight of 140.23 g/mol . The IUPAC name for this compound is (9aS)-2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine .
Molecular Structure Analysis
The compound has a complex structure that includes a five-membered ring and a seven-membered ring . It contains a total of 30 bonds, including 12 non-hydrogen bonds . The compound also contains one secondary aliphatic amine and one tertiary aliphatic amine .Physical And Chemical Properties Analysis
“(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine” has a molecular weight of 140.23 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are 140.131348519 g/mol . The topological polar surface area of the compound is 15.3 Ų .Scientific Research Applications
Synthesis and Chemical Properties
Diversity-Oriented Synthesis
An efficient approach for synthesizing annulated 9H-benzo[b]pyrrolo[1,2-g][1,2,3]triazolo[1,5-d][1,4]diazepines has been developed. This method uses a Sc(OTf)3-catalyzed tandem C-2 functionalization-intramolecular azide-alkyne 1,3-dipolar cycloaddition reaction, producing a library of fused heterocycles potentially leading to novel biologically active compounds or drug lead molecules (Hussain et al., 2014).
Inhibitors of Protein Kinases
Derivatives of diazepines, such as (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, have been explored for their potential as inhibitors against bacterial and human protein kinases. These compounds have shown activity against individual human serine/threonine and tyrosine kinases at low micromolar concentrations (Danilenko et al., 2008).
Synthetic Route to Saturated Fused Aza Heterocycles
The intramolecular Schmidt reaction of certain compounds has been used to synthesize saturated fused heterocyclic systems, including (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]-diazepine. This compound is considered a promising intermediate for the synthesis of N-substituted diazepines with a fused pyrrole ring (Moskalenko & Boev, 2014).
Diazepine Ring Expansion
The reaction of pyrrolo[1,2-a][1,4]benzodiazepines with activated alkynes can result in pyrrolo[1,2-a][1,6]benzodiazonines, indicating the potential for diazepine ring expansion in chemical synthesis (Voskressensky et al., 2013).
Biological and Medicinal Applications
- Antitumor Agents: Compounds derived from diazepines, including variants of (9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine, have been studied for their potential as antitumor agents. These studies involve the synthesis of various analogs and their evaluation against different cell lines (Farghaly et al., 2014).
properties
IUPAC Name |
(9aS)-2,3,4,5,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-3-8-7-9-4-2-6-10(8)5-1/h8-9H,1-7H2/t8-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBNOLQLKVNGFCG-QMMMGPOBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCCCN2C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2CNCCCN2C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(9aS)-Octahydro-1H-pyrrolo[1,2-a][1,4]diazepine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.